beta-Bisabolol

• CAS No.: 15352-77-9
• Product Name: beta-Bisabolol
• Molecular Formula: C15H26O
• Molecular Weight: 222.37 g/mol
• IUPAC Name: (1S)-4-methyl-1-[(2S)-6-methylhept-5-en-2-yl]cyclohex-3-en-1-ol
• Standard InChI: InChI=1S/C15H26O/c1-12(2)6-5-7-14(4)15(16)10-8-13(3)9-11-15/h6,8,14,16H,5,7,9-11H2,1-4H3/t14-,15+/m0/s1
• Standard InChIKey: WTVHAMTYZJGJLJ-LSDHHAIUSA-N
• Isomeric SMILES: CC1=CC[C@@](CC1)([C@@H](C)CCC=C(C)C)O
• SMILES: CC1=CCC(CC1)(C(C)CCC=C(C)C)O
• Canonical SMILES: CC1=CCC(CC1)(C(C)CCC=C(C)C)O
• Appearance: Colorless viscous oil
• Description: Beta-Bisabolol, also known as B-bisabolol, belongs to the class of organic compounds known as sesquiterpenoids. These are terpenes with three consecutive isoprene units. Beta-Bisabolol is considered to be a practically insoluble (in water) and relatively neutral molecule. Within the cell, Beta-bisabolol is primarily located in the membrane (predicted from logP) and cytoplasm. Beta-Bisabolol is a sweet, citrus, and floral tasting compound that can be found in fats and oils, ginger, and pepper (spice). This makes Beta-bisabolol a potential biomarker for the consumption of these food products.
• Purity: > 95%
• Quantity: Milligrams-Grams
• Synonyms: 6-methyl-2-(4-methylcyclohex-3-en-1-yl)hept-5-en-2-ol; Levomenol
• PubChem Compound: 12300146
• Last Modified: Nov 11 2021